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Compound of Interest

Compound Name: 9-Hexadecenoic acid

Cat. No.: B122965 Get Quote

Ensuring the safe and environmentally responsible disposal of 9-Hexadecenoic acid is

paramount for any laboratory. Adherence to proper waste management protocols not only

prevents potential chemical hazards but also maintains regulatory compliance. This guide

provides a comprehensive, step-by-step procedure for the disposal of 9-Hexadecenoic acid,

tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Considerations
9-Hexadecenoic acid, also known as palmitoleic acid, is classified as a combustible liquid that

can cause skin, eye, and respiratory irritation.[1][2][3] Therefore, appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat, should be worn at all times during handling and disposal.[1][2] Work should be conducted

in a well-ventilated area, preferably within a chemical fume hood.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[2]

Quantitative Data Summary
For quick reference, the key chemical and physical properties of 9-Hexadecenoic acid are

summarized in the table below.
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Property Value

Synonyms Palmitoleic acid, cis-9-Hexadecenoic acid

CAS Number 373-49-9

Molecular Formula C16H30O2

Molecular Weight 254.41 g/mol

Flash Point 62 °C (143.6 °F)

GHS Hazard Statements

H227 (Combustible liquid), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)

Step-by-Step Disposal Protocol
The disposal of 9-Hexadecenoic acid must be managed as hazardous chemical waste. Under

no circumstances should it be disposed of down the drain or mixed with general household

garbage.[3][4][5]

1. Waste Collection:

Designate a specific, properly labeled waste container for 9-Hexadecenoic acid waste. The

label should clearly indicate "Hazardous Waste" and list the contents.

Carefully transfer the waste into the designated container, avoiding splashes and spills.

Keep the waste container securely capped at all times, except when adding waste, to

prevent the release of vapors.[4]

2. Waste Storage:

Store the waste container in a designated "Satellite Accumulation Area," such as a chemical

fume hood or a flammable storage cabinet.[4]

The storage area must have secondary containment to control any potential leaks.[4]
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Segregate this waste from incompatible materials, particularly strong oxidizing agents and

bases.[2][4]

3. Full Waste Container Handling:

Once the waste container is full, securely cap it and note the "date full" on the label.

Arrange for a waste pickup from your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste contractor, following your facility's specific

procedures.[4]

4. Disposal of Empty Containers:

A container that held 9-Hexadecenoic acid is also considered hazardous waste until

properly decontaminated.

Triple-rinse the empty container with a suitable solvent (e.g., ethanol).[4]

The first rinseate is considered hazardous and must be collected and added to your

flammable liquid waste container.[4]

After triple-rinsing and allowing the container to air dry, deface or remove the original label.[4]

The decontaminated container may then be disposed of as regular solid waste or recycled,

in accordance with your institution's policies.[4]

5. Spill Management:

In the event of a minor spill, remove all sources of ignition.[6]

Absorb the spill with an inert material such as sand, diatomite, or vermiculite.[5][6]

Collect the absorbed material and place it into a suitable, labeled container for disposal as

hazardous waste.[5][6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 9-
Hexadecenoic acid waste.

9-Hexadecenoic Acid Waste Generated Is the container empty?

Collect in a labeled hazardous waste containerNo

Triple-rinse empty container with a suitable solvent
Yes

Store in a designated Satellite Accumulation Area with secondary containment Is the waste container full?No Arrange for pickup by EHS or licensed contractorYes

Disposal Complete

Collect first rinseate as hazardous waste Deface label and dispose of container as non-hazardous waste or recycle

Click to download full resolution via product page

Caption: Disposal workflow for 9-Hexadecenoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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